Cas no 184026-01-5 (1,2-Bis(dibromomethyl)-3-nitrobenzene)
184026-01-5 structure
Product Name:1,2-Bis(dibromomethyl)-3-nitrobenzene
CAS No:184026-01-5
MF:C8H5Br4NO2
MW:466.746799230576
CID:1083296
PubChem ID:71349438
Update Time:2025-04-20
1,2-Bis(dibromomethyl)-3-nitrobenzene Chemical and Physical Properties
Names and Identifiers
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- 1,2-Bis(dibromomethyl)-3-nitrobenzene
- DTXSID30775294
- 184026-01-5
-
- Inchi: 1S/C8H5Br4NO2/c9-7(10)4-2-1-3-5(13(14)15)6(4)8(11)12/h1-3,7-8H
- InChI Key: IBUSQAGSVWPMPS-UHFFFAOYSA-N
- SMILES: BrC(C1C(=CC=CC=1C(Br)Br)[N+](=O)[O-])Br
Computed Properties
- Exact Mass: 466.70128g/mol
- Monoisotopic Mass: 462.70538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 45.8Ų
1,2-Bis(dibromomethyl)-3-nitrobenzene Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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